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Cephalosporin Generations and Spectrum of Activity

Cephalosporins are categorized into five generations based on their development timeline and antimicrobial
coverage. In general, each subsequent generation shows increased activity against Gram-negative
bacteria and enhanced stability against bacterial beta-lactamases, though often with reduced potency

against some Gram-positive organisms compared to earlier generations [1] [2].

The table below summarizes the core characteristics and bacterial coverage of each generation, using

cephalexin as the representative agent for the first generation.

Spectrum of

. Key Distinctions & . Spectrum of Gram- Representative
Generation Gram-Positive . .
Developments . Negative Activity Agents
Activity
First Foundational Excellent against Moderate; active Cephalexin [3],
agents; excellent methicillin- against Escherichia Cefazolin,
activity against sensitive coli, Klebsiella Cefadroxil [1].
Gram-positive cocci  Staphylococcus pneumoniae, and
[1]. aureus (MSSA), Proteus mirabilis [3]
Streptococcus [1].

pneumoniae, and
Streptococcus
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Key Distinctions &

Spectrum of

Spectrum of Gram- Representative

Generation Gram-Positive . .

Developments . Negative Activity Agents
Activity
pyogenes [3] [1]
[2].

Second Developed with Slightly less active  Improved; active Cefuroxime,
improved Gram- than first- against Haemophilus Cefprozil,
negative coverage generation against influenzae, Moraxella Cefoxitin,
and activity against Gram-positive catarrhalis, Neisseria Cefaclor [4].
some anaerobes [1]  cocci [1] [2]. gonorrhoeae, and
[4]. some Enterobacter

spp. [1]. Cephamycins
(e.g., Cefoxitin) are
active against some
anaerobes like
Bacteroides fragilis [1]
[2].

Third Markedly Reduced activity Enhanced; effective Ceftriaxone,
expanded Gram- against against most Cefotaxime,
negative coverage  staphylococci Enterobacterales, Ceftazidime,
and ability to cross compared to Neisseria meningitidis, Cefixime [5].
the blood-brain earlier and H. influenzae [1]
barrier; pivotal for generations, [2]. Ceftazidime and
treating meningitis though retains Cefoperazone are
[1] [5] [2]. good activity active against

against Pseudomonas
streptococci [1] [5]  aeruginosa [1] [2].
[2].
Fourth Broad-spectrum Improved Gram- Similar to third- Cefepime [1] [2].

agents with
enhanced stability

against many beta-

lactamases [1].

positive activity,
similar to first-
generation agents
like cefotaxime [1]

2].

generation, plus
reliable activity against
P. aeruginosa and
some AmpC beta-
lactamase-producing
organisms like
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Key Distinctions &

Spectrum of

Spectrum of Gram-

Representative

Generation Gram-Positive . .
Developments . Negative Activity Agents
Activity
Enterobacter spp. [1]
[2].
Fifth (Anti-  Unique activity Excellent; active Similar to third- Ceftaroline,
MRSA) against methicillin-  against MRSA, generation Ceftobiprole [1]
resistant penicillin-resistant cephalosporins, but [2].
Staphylococcus S. pneumoniae, lacks activity against

aureus (MRSA) [1]
[2].

and Enterococcus
faecalis [1] [2].

*P. aeruginosa* [1] [2].

Cephalexin: A First-Generation Cephalosporin Profile

Cephalexin is an orally absorbed, first-generation cephalosporin approved by the FDA in 1971 [6]. Its

clinical utility stems from its pharmacokinetic profile and reliable activity against common pathogens.

¢ Mechanism of Action: Cephalexin is a bactericidal beta-lactam antibiotic. It binds to Penicillin-
Binding Proteins (PBPs) on the bacterial cell wall, inhibiting the final transpeptidation step of
peptidoglycan cross-linking and disrupting cell wall synthesis, leading to bacterial cell lysis and death

[3].

¢ Pharmacokinetics: Cephalexin is rapidly absorbed after oral administration, is minimally protein-
bound (10-15%), is not metabolized, and is primarily excreted unchanged in the urine (over 90%),
resulting in high urinary concentrations [6] [3].
¢ Resistance Mechanisms: Bacteria resist cephalexin through three primary mechanisms: production

of beta-lactamase enzymes that hydrolyze the drug, modification of PBPs to reduce drug binding
affinity, and use of efflux pumps to remove the antibiotic from the cell [3].

The following diagram illustrates cephalexin's mechanism of action and bacterial resistance pathways.
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Key Experimental Data and Protocols

For researchers, understanding the experimental basis for cephalexin's activity and clinical application is

crucial.

¢ In Vitro Susceptibility Testing (Historical Context): Earlier susceptibility testing for oral
cephalosporins used cephalothin as a surrogate marker, which often over-called resistance for
cephalexin [7]. Contemporary standards from CLSI now recommend cefazolin as a more accurate
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surrogate for inferring cephalexin susceptibility in uncomplicated urinary tract infections (uUTISs)
caused by Enterobacteriaceae [7]. EUCAST provides direct breakpoints for cephalexin (<16 mg/L)
[7].
¢ Urinary Tract Infection (UTI) Clinical Trials and PK/PD: Cephalexin demonstrates high clinical
efficacy for uUTIs, primarily due to high urinary concentrations. Older clinical trials from the 1970s-
1980s were heterogeneous but formed the basis of its approval [7]. Modern PK/PD analysis suggests
that for optimal bacterial killing in uUTIs, a regimen of cephalexin 500 mg three times daily for 5
days better achieves the target time above the MIC than twice-daily dosing [7].
e Comparative In Vitro Activity (Agar Dilution Method):
o Objective: To compare the in vitro antibacterial activity of cefaclor, cephalexin, and cephradine
against 233 clinical bacterial isolates [8].
o Methodology: Evaluations were performed in Mueller-Hinton and nutrient broth and agar using
two different inoculum sizes. Minimum Inhibitory Concentrations (MICs) were determined for
each organism-antibiotic combination [8].
o Key Findings: Cefaclor showed greater in vitro activity against isolates of E. coli, P. mirabilis,
and S. aureus. All three drugs were relatively inactive against enterococci and Enterobacter
species [8].
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References

1. Cephalosporins - StatPearls - NCBI Bookshelf - NIH [ncbi.nlm.nih.gov]

2. Cephalosporins - Infectious Diseases [merckmanuals.com]

3. Cephalexin - StatPearls - NCBI Bookshelf - NIH [ncbi.nlm.nih.gov]

4. List of Second Generation Cephalosporins + Uses, Types ... [drugs.com]

5. Third-Generation Cephalosporins - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
6. Cephalexin: Uses, Interactions, Mechanism of Action [go.drugbank.com]

7. A Critical Review of Cephalexin and Cefadroxil for the ... [sciencedirect.com]

8. (PDF) Comparison of In Vitro Antibacterial Activity of Three Oral... [academia.edu]

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://www.smolecule.com/products/s523189?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0924857920302557
https://www.smolecule.com/products/s523189?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0924857920302557
https://www.smolecule.com/products/s523189?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0924857920302557
https://www.smolecule.com/products/s523189?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0924857920302557
https://www.smolecule.com/products/s523189?utm_src=pdf-body
https://www.academia.edu/58611849/Comparison_of_In_Vitro_Antibacterial_Activity_of_Three_Oral_Cephalosporins_Cefaclor_Cephalexin_and_Cephradine
https://www.academia.edu/58611849/Comparison_of_In_Vitro_Antibacterial_Activity_of_Three_Oral_Cephalosporins_Cefaclor_Cephalexin_and_Cephradine
https://www.academia.edu/58611849/Comparison_of_In_Vitro_Antibacterial_Activity_of_Three_Oral_Cephalosporins_Cefaclor_Cephalexin_and_Cephradine
https://www.smolecule.com/products/s523189?utm_src=pdf-custom-synthesis
https://www.ncbi.nlm.nih.gov/books/NBK551517/
https://www.merckmanuals.com/professional/infectious-diseases/bacteria-and-antibacterial-medications/cephalosporins
https://www.ncbi.nlm.nih.gov/books/NBK549780/
https://www.drugs.com/drug-class/second-generation-cephalosporins.html
https://www.ncbi.nlm.nih.gov/books/NBK549881/
https://go.drugbank.com/drugs/DB00567
https://www.sciencedirect.com/science/article/abs/pii/S0924857920302557
https://www.academia.edu/58611849/Comparison_of_In_Vitro_Antibacterial_Activity_of_Three_Oral_Cephalosporins_Cefaclor_Cephalexin_and_Cephradine
https://www.smolecule.com/products/s523189?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

To cite this document: Smolecule. [cephalexin different generations cephalosporins activity].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b523189#cephalexin-different-generations-cephalosporins-

activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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